Cas no 169177-35-9 (1,3,5-trimethyl-3,7-diazabicyclo3.3.1nonane)

1,3,5-Trimethyl-3,7-diazabicyclo[3.3.1]nonane is a bicyclic tertiary amine with a rigid molecular structure, offering unique steric and electronic properties. Its constrained geometry enhances selectivity in catalytic and synthetic applications, particularly in asymmetric synthesis and ligand design. The compound's stability under various reaction conditions makes it suitable for use in organic transformations, including hydrogenation and cross-coupling reactions. Its nitrogen-containing framework allows for coordination with transition metals, facilitating the development of efficient catalytic systems. The methyl substituents further improve solubility in organic solvents, broadening its utility in homogeneous catalysis. This compound is valued for its structural precision and functional versatility in advanced chemical synthesis.
1,3,5-trimethyl-3,7-diazabicyclo3.3.1nonane structure
169177-35-9 structure
Product Name:1,3,5-trimethyl-3,7-diazabicyclo3.3.1nonane
CAS No:169177-35-9
MF:C10H20N2
MW:168.279202461243
MDL:MFCD08274643
CID:905140
PubChem ID:2868122
Update Time:2025-06-07

1,3,5-trimethyl-3,7-diazabicyclo3.3.1nonane Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Trimethyl-3,7-diazabicyclo[3.3.1]nonane
    • 1,3,5-Trimethyl-3,7-diaza-bicyclo[3.3.1]nonane
    • 1,3,5-trimethyl-3,7-diazabicyclo[3.3.1]nonane(SALTDATA: FREE)
    • BB_SC-4502
    • 169177-35-9
    • DTXSID00386639
    • AS-67391
    • BBL010543
    • 3,7-Diazabicyclo[3.3.1]nonane, 1,3,5-trimethyl-
    • SCHEMBL1118150
    • AKOS005530163
    • MFCD08274643
    • STK721089
    • WAY-301509-A
    • 1,3,5-trimethyl-3,7-diazabicyclo3.3.1nonane
    • MDL： MFCD08274643
    • Inchi： 1S/C10H20N2/c1-9-4-10(2,6-11-5-9)8-12(3)7-9/h11H,4-8H2,1-3H3
    • InChI Key： MABDHNXQYBSZCB-UHFFFAOYSA-N
    • SMILES： N1(C)CC2(C)CNCC(C)(C1)C2

Computed Properties

  • Exact Mass: 168.16300
  • Monoisotopic Mass: 168.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.949
  • Boiling Point: 209.1°C at 760 mmHg
  • Flash Point: 64.8°C
  • Refractive Index: 1.489
  • PSA: 15.27000
  • LogP: 1.20440

1,3,5-trimethyl-3,7-diazabicyclo3.3.1nonane Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1,3,5-trimethyl-3,7-diazabicyclo3.3.1nonane Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,5-trimethyl-3,7-diazabicyclo3.3.1nonane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B588553-50mg
1,3,5-trimethyl-3,7-diazabicyclo[3.3.1]nonane
 169177-35-9
50mg
 $ 50.00 2022-06-07
TRC
B588553-100mg
1,3,5-trimethyl-3,7-diazabicyclo[3.3.1]nonane
 169177-35-9
100mg
 $ 70.00 2022-06-07
TRC
B588553-500mg
1,3,5-trimethyl-3,7-diazabicyclo[3.3.1]nonane
 169177-35-9
500mg
 $ 275.00 2022-06-07
abcr
AB218459-250 mg
1,3,5-Trimethyl-3,7-diazabicyclo[3.3.1]nonane, 95%; .
 169177-35-9 95%
250MG
 €151.40 2022-06-11
abcr
AB218459-1 g
1,3,5-Trimethyl-3,7-diazabicyclo[3.3.1]nonane, 95%; .
 169177-35-9 95%
1 g
 €179.70 2023-07-20
abcr
AB218459-5 g
1,3,5-Trimethyl-3,7-diazabicyclo[3.3.1]nonane, 95%; .
 169177-35-9 95%
5 g
 €552.30 2023-07-20
Chemenu
CM379816-1g
1,3,5-trimethyl-3,7-diazabicyclo[3.3.1]nonane
 169177-35-9 CM379816
1g
 $160 2022-09-02
eNovation Chemicals LLC
Y1246417-1g
3,7-Diazabicyclo[3.3.1]nonane, 1,3,5-trimethyl-
 169177-35-9 95%
1g
 $165 2024-06-07
eNovation Chemicals LLC
Y1246417-5g
3,7-Diazabicyclo[3.3.1]nonane, 1,3,5-trimethyl-
 169177-35-9 95%
5g
 $475 2024-06-07
abcr
AB218459-1g
1,3,5-Trimethyl-3,7-diazabicyclo[3.3.1]nonane, 95%; .
 169177-35-9 95%
1g
 €179.70 2025-02-13

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